![molecular formula C19H21ClN2O5S B248427 2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone](/img/structure/B248427.png)
2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone, also known as CMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. CMPI is a piperazine derivative that has been synthesized through a multistep process involving the reaction of various chemical reagents.
Mechanism of Action
2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone's mechanism of action involves the inhibition of various enzymes involved in the regulation of neurotransmitters such as acetylcholine, dopamine, and serotonin. The compound's ability to inhibit these enzymes leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in enhanced neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. The compound has been shown to enhance cognitive function, improve memory retention, and possess significant anti-inflammatory and antioxidant properties. This compound has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of various neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone is its potent inhibitory activity against various enzymes involved in the regulation of neurotransmitters. The compound's ability to inhibit these enzymes makes it a potential candidate for the treatment of various neurological disorders. However, one of the primary limitations of this compound is its limited solubility in water, which may pose significant challenges in its formulation and delivery.
Future Directions
There are several future directions for 2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone research. One potential area of research is the development of novel formulations and delivery methods that can overcome the compound's limited solubility in water. Another potential area of research is the evaluation of this compound's potential as a therapeutic agent for the treatment of various neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to elucidate the compound's mechanism of action and its potential applications in the treatment of various inflammatory disorders.
Synthesis Methods
The synthesis of 2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone involves a multistep process that starts with the reaction of 4-chlorophenol with 2,3-epoxypropyl methanesulfonate to form 2-(4-chlorophenoxy)-1-methanesulfonyloxypropane. This intermediate then undergoes a substitution reaction with piperazine to form 2-(4-chlorophenoxy)-1-(4-piperazin-1-yl)propan-1-ol. The final step involves the reaction of 2-(4-chlorophenoxy)-1-(4-piperazin-1-yl)propan-1-ol with 4-methoxybenzenesulfonyl chloride to form this compound.
Scientific Research Applications
2-(4-Chloro-phenoxy)-1-[4-(4-methoxy-benzenesulfonyl)-piperazin-1-yl]-ethanone has been extensively studied for its potential applications in medicinal chemistry. The compound has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase A and B. This compound has also been shown to possess significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory disorders and neurodegenerative diseases.
properties
Molecular Formula |
C19H21ClN2O5S |
---|---|
Molecular Weight |
424.9 g/mol |
IUPAC Name |
2-(4-chlorophenoxy)-1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethanone |
InChI |
InChI=1S/C19H21ClN2O5S/c1-26-16-6-8-18(9-7-16)28(24,25)22-12-10-21(11-13-22)19(23)14-27-17-4-2-15(20)3-5-17/h2-9H,10-14H2,1H3 |
InChI Key |
JELWUHOUWOZCRO-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.